Cas no 88139-91-7 (5-Bromo-2-hydroxymethylpyridine)

5-Bromo-2-hydroxymethylpyridine structure
88139-91-7 structure
Product Name:5-Bromo-2-hydroxymethylpyridine
CAS No:88139-91-7
Molecular Formula:C6H6BrNO
Molecular Weight:188.02194070816
MDL:MFCD04035597
CID:61146
PubChem ID:87561522

5-Bromo-2-hydroxymethylpyridine Properties

Names and Identifiers

    • 5-Bromo-2-hydroxymethylpyridine
    • (5-Bromopyrid-2-yl)methanol
    • 2-Hydroxymethyl-5-bromopyridine
    • 5-Bromo-2-(hydroxymethyl)pyridine
    • 5-Bromo-2-pyridinemethanol
    • (5-BROMO-PYRIDIN-2-YL)-METHANOL
    • (5-bromopyridin-2-yl)methanol
    • 2-PYRIDINEMETHANOL, 5-BROMO-
    • 5-BROMOPYRIDINE-2-METHANOL
    • (5-bromo-2-pyridyl)methan-1-ol
    • (5-Bromo-pyridin-2-yl)methanol (5-Bromo-2-hydroxymethylpyridine)
    • (5-bromo-2-pyridyl)methanol
    • zlchem 391
    • PubChem7710
    • PubChem12387
    • 5-bromo-2-pyridine methanol
    • KSC49
    • 5-Bromo-2-pyridinemethanol (ACI)
    • PB18645
    • SCHEMBL506458
    • FS-2167
    • H5AM7UXN25
    • B3492
    • BCP32564
    • 5-bromo-2-hydroxymethylpyridine, AldrichCPR
    • BBL100859
    • EN300-73884
    • (5-Bromo-2-pyridyl)methanol;5-Bromo-2-hydroxymethylpyridine
    • 5-Bromo-pyridin-2-yl-methanol
    • STL554653
    • HY-32837
    • AKOS005255303
    • (5-BROMO-2-PYRIDINYL)METHANOL
    • UNII-H5AM7UXN25
    • CS-D0982
    • Z1065600752
    • NS00125142
    • (5-bromopyridin-2-yl)-methanol
    • (5-Bromanylpyridin-2-yl)methanol
    • SY002137
    • DB-013611
    • W-204002
    • 5-bromo-2-hydroxymethyl pyridine
    • MFCD04035597
    • DTXSID40409417
    • 88139-91-7
    • MDL: MFCD04035597
    • InChIKey: RUCZFWMEACWFER-UHFFFAOYSA-N
    • Inchi: 1S/C6H6BrNO/c7-5-1-2-6(4-9)8-3-5/h1-3,9H,4H2
    • SMILES: BrC1C=CC(CO)=NC=1
    • BRN: 1447472

Computed Properties

  • Exact Mass: 186.96328g/mol
  • Surface Charge: 0
  • XLogP3: 0.7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 186.96328g/mol
  • Monoisotopic Mass: 186.96328g/mol
  • Topological Polar Surface Area: 33.1Ų
  • Heavy Atom Count: 9
  • Complexity: 89.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.33640
  • PSA: 33.12000
  • Refractive Index: 1.599 
  • Boiling Point: 120°C/0.06mmHg(lit.)
  • Melting Point: 59.0 to 63.0 deg-C
  • Flash Point: 0℃
  • Color/Form: Solid
  • Density: 1.7±0.1 g/cm3

5-Bromo-2-hydroxymethylpyridine Security Information

5-Bromo-2-hydroxymethylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-hydroxymethylpyridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033TK-250mg
5-Bromo-2-hydroxymethylpyridine
88139-91-7 98%
250mg
$4.00 2025-02-19
A2B Chem LLC
AB44120-250mg
5-Bromo-2-hydroxymethylpyridine
88139-91-7 98%
250mg
$4.00 2024-04-19
Aaron
AR00341W-250mg
5-Bromo-2-hydroxymethylpyridine
88139-91-7 97%
250mg
$4.00 2025-01-21
abcr
AB469471-1 g
(5-Bromopyridin-2-yl)methanol, min. 95%; .
88139-91-7
1g
€74.40 2023-06-15
Alichem
A023022659-25g
5-Bromopyridine-2-methanol
88139-91-7 97%
25g
$166.77 2023-08-31
Apollo Scientific
OR13061-1g
5-Bromo-2-(hydroxymethyl)pyridine
88139-91-7
1g
£10.00 2024-05-24
AstaTech
21708-5/G
(5-BROMO-PYRIDIN-2-YL)-METHANOL
88139-91-7 97%
5g
$39 2023-09-18
Crysdot LLC
CD11035784-100g
5-Bromo-2-hydroxymethylpyridine
88139-91-7 98%
100g
$358 2024-07-19
Enamine
EN300-73884-0.05g
(5-bromopyridin-2-yl)methanol
88139-91-7 95%
0.05g
$19.0 2023-05-03
Frontier Specialty Chemicals
B10394-1 g
5-Bromo-2-(hydroxymethyl)pyridine
88139-91-7
1g
$ 16.00 2022-11-04

5-Bromo-2-hydroxymethylpyridine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  0 °C
1.2 Reagents: Sodium borohydride Solvents: Water
Reference
Novel bisphosphonate inhibitors of the human farnesyl pyrophosphate synthase
De Schutter, Joris W.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5781-5786

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
End-On and Side-On Peroxo Derivatives of Non-Heme Iron Complexes with Pentadentate Ligands: Models for Putative Intermediates in Biological Iron/Dioxygen Chemistry
Roelfes, Gerard; et al, Inorganic Chemistry, 2003, 42(8), 2639-2653

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ;  rt; 0.5 h, rt; 0.5 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, rt; overnight, rt
Reference
Synthesis of a Non-Heme Template for Attaching Four Peptides: An Approach to Artificial Iron(II)-Containing Peroxidases
van den Heuvel, Marco; et al, Journal of Organic Chemistry, 2004, 69(2), 250-262

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  12 h, 90 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ;  0 °C; 3 h, rt
Reference
Inhibition of 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase by Lipophilic Phosphonates: SAR, QSAR, and Crystallographic Studies
Deng, Lisheng; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4721-4734

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform ;  5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Acetic anhydride ;  12 h, 90 °C
2.2 Reagents: Potassium hydroxide Solvents: Methanol ;  0 °C; 3 h, rt
Reference
Inhibition of 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase by Lipophilic Phosphonates: SAR, QSAR, and Crystallographic Studies
Deng, Lisheng; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4721-4734

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene
1.2 -
1.3 Reagents: Sodium borohydride
Reference
Selective monolithiation of 2,5-dibromopyridine with butyllithium
Wang, Xin; et al, Tetrahedron Letters, 2000, 41(22), 4335-4338

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Sodium borohydride Solvents: Methanol ;  rt; 1 h, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Tetrameric Cyclic Double Helicates as a Scaffold for a Molecular Solomon Link
Beves, Jonathon E.; et al, Angewandte Chemie, 2013, 52(25), 6464-6467

Synthetic Circuit 8

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  overnight, 90 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
2.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
End-On and Side-On Peroxo Derivatives of Non-Heme Iron Complexes with Pentadentate Ligands: Models for Putative Intermediates in Biological Iron/Dioxygen Chemistry
Roelfes, Gerard; et al, Inorganic Chemistry, 2003, 42(8), 2639-2653

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Bromine
1.2 Reagents: Hydrochloric acid
1.3 Reagents: Sodium bisulfite
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
3.1 Reagents: Trifluoroacetic anhydride
3.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Structure-activity relationships in the 2-arylcarbapenem series. Synthesis of 1-methyl-2-arylcarbapenems
Guthikonda, Ravindra Nath; et al, Journal of Medicinal Chemistry, 1987, 30(5), 871-80

5-Bromo-2-hydroxymethylpyridine Raw materials

5-Bromo-2-hydroxymethylpyridine Preparation Products

5-Bromo-2-hydroxymethylpyridine Suppliers

JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
Gold Member
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(CAS:88139-91-7)5-Bromo-2-hydroxymethylpyridine
MR./MRS.:WANG JING LI
Phone:13156898909
Email:hope2084@163.com

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